![molecular formula C12H16BrN3 B1195004 6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine](/img/structure/B1195004.png)
6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine
Overview
Description
6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine is an imidazopyridine.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives, including those similar to 6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine, have been extensively studied. These analyses provide insights into the molecular interactions and structural inclinations of various substituents in these compounds (Dhanalakshmi et al., 2018).
Synthesis and Structural Characterization
In-depth studies have been conducted on the synthesis, crystal structure, and vibrational properties of N-tert-butyl imidazo[1,2-a]pyridinamines. These studies detail the synthesis methods and provide a comprehensive understanding of the molecular structure and characteristics of these compounds (Chen et al., 2021).
Corrosion Inhibition
Imidazo[1,2-a]pyridine derivatives have been evaluated for their performance as corrosion inhibitors. These compounds, including variations of 6-bromo-imidazo[1,2-a]pyridinamine, exhibit significant inhibition capabilities for mild steel in corrosive environments, making them valuable in material science and engineering applications (Saady et al., 2021).
Novel Synthesis Methods
Research has also focused on developing new methods for synthesizing imidazo[1,2-a]pyridine derivatives. Studies include the use of microwave irradiation and other innovative techniques to enhance the efficiency and effectiveness of the synthesis process (Biradar et al., 2009).
Potential Therapeutic Applications
While specific applications of 6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine in therapy are not directly mentioned, the imidazo[1,2-a]pyridine scaffold, in general, has shown promise in various therapeutic areas, including anticancer, antimicrobial, and antiviral activities (Deep et al., 2016).
properties
Product Name |
6-bromo-N-tert-butyl-2-methyl-3-imidazo[1,2-a]pyridinamine |
|---|---|
Molecular Formula |
C12H16BrN3 |
Molecular Weight |
282.18 g/mol |
IUPAC Name |
6-bromo-N-tert-butyl-2-methylimidazo[1,2-a]pyridin-3-amine |
InChI |
InChI=1S/C12H16BrN3/c1-8-11(15-12(2,3)4)16-7-9(13)5-6-10(16)14-8/h5-7,15H,1-4H3 |
InChI Key |
FNJGDIFUFSECNH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N2C=C(C=CC2=N1)Br)NC(C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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